1. Home
  2. Product
  3. Ethyl 4-(methoxyimino)-3-(methylthio)-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate
Ethyl 4-(methoxyimino)-3-(methylthio)-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate Ethyl 4-(methoxyimino)-3-(methylthio)-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate
Brand Name: Vulcanchem
CAS No.: 172516-37-9
VCID: VC20940701
InChI: InChI=1S/C13H17NO3S2/c1-4-17-12(15)11-8-6-5-7-9(14-16-2)10(8)13(18-3)19-11/h4-7H2,1-3H3/b14-9+
SMILES: CCOC(=O)C1=C2CCCC(=NOC)C2=C(S1)SC
Molecular Formula: C13H17NO3S2
Molecular Weight: 299.4 g/mol

Ethyl 4-(methoxyimino)-3-(methylthio)-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate

CAS No.: 172516-37-9

Cat. No.: VC20940701

Molecular Formula: C13H17NO3S2

Molecular Weight: 299.4 g/mol

* For research use only. Not for human or veterinary use.

Ethyl 4-(methoxyimino)-3-(methylthio)-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate - 172516-37-9

Specification

CAS No. 172516-37-9
Molecular Formula C13H17NO3S2
Molecular Weight 299.4 g/mol
IUPAC Name ethyl (4E)-4-methoxyimino-3-methylsulfanyl-6,7-dihydro-5H-2-benzothiophene-1-carboxylate
Standard InChI InChI=1S/C13H17NO3S2/c1-4-17-12(15)11-8-6-5-7-9(14-16-2)10(8)13(18-3)19-11/h4-7H2,1-3H3/b14-9+
Standard InChI Key ZCFWTKKNQLHEQX-NTEUORMPSA-N
Isomeric SMILES CCOC(=O)C1=C2CCC/C(=N\OC)/C2=C(S1)SC
SMILES CCOC(=O)C1=C2CCCC(=NOC)C2=C(S1)SC
Canonical SMILES CCOC(=O)C1=C2CCCC(=NOC)C2=C(S1)SC

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19